![molecular formula C18H16FN3O2 B2623744 N-(4-fluorobenzyl)-2-((2-methylquinazolin-4-yl)oxy)acetamide CAS No. 1116017-20-9](/img/structure/B2623744.png)
N-(4-fluorobenzyl)-2-((2-methylquinazolin-4-yl)oxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorobenzyl)-2-((2-methylquinazolin-4-yl)oxy)acetamide, also known as FMQB, is a synthetic compound that has gained interest in scientific research due to its potential therapeutic properties. FMQB is a quinazoline-based compound that has been synthesized through various methods and has shown promising results in several studies.
Scientific Research Applications
- Researchers have synthesized and evaluated N-[(4-fluorophenyl)methyl]-2-[(2-methylquinazolin-4-yl)oxy]acetamide derivatives for their antimicrobial potential . These compounds demonstrated promising activity against both Gram-positive and Gram-negative bacterial species, as well as fungal strains. The thiazole nucleus within the molecule likely contributes to its antimicrobial effects.
- In the fight against cancer, N-[(4-fluorophenyl)methyl]-2-[(2-methylquinazolin-4-yl)oxy]acetamide derivatives were screened for their impact on estrogen receptor-positive human breast adenocarcinoma cells (MCF7). Notably, compounds d6 and d7 exhibited significant anticancer activity . These findings highlight the potential of this compound class in cancer therapy.
- Computational modeling using molecular docking techniques revealed that several derivatives (d1, d2, d3, d6, and d7) interact favorably with specific protein targets (PDB IDs: 1JIJ, 4WMZ, and 3ERT) . These compounds could serve as lead candidates for rational drug design, emphasizing their relevance in precision medicine.
- The heterocyclic thiazole nucleus, present in N-[(4-fluorophenyl)methyl]-2-[(2-methylquinazolin-4-yl)oxy]acetamide, has been associated with various medicinal properties. These include anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities . Researchers continue to explore its potential in drug development.
- Given the rising concern over antimicrobial resistance, novel compounds like N-[(4-fluorophenyl)methyl]-2-[(2-methylquinazolin-4-yl)oxy]acetamide offer hope. Their unique mode of action may help combat drug-resistant pathogens, contributing to effective treatment strategies .
- The study of N-[(4-fluorophenyl)methyl]-2-[(2-methylquinazolin-4-yl)oxy]acetamide exemplifies the multidisciplinary approach to cancer research. Scientists combine chemistry, biology, and computational methods to uncover new therapeutic avenues .
Antimicrobial Activity
Anticancer Properties
Molecular Docking Studies
Thiazole Nucleus as a Medicinal Scaffold
Addressing Antimicrobial Resistance
Multidisciplinary Approaches in Cancer Research
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-(2-methylquinazolin-4-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O2/c1-12-21-16-5-3-2-4-15(16)18(22-12)24-11-17(23)20-10-13-6-8-14(19)9-7-13/h2-9H,10-11H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKDPRQWOFXPMOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=N1)OCC(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorobenzyl)-2-((2-methylquinazolin-4-yl)oxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.